Cas no 88426-33-9 (Buparvaquone)

Buparvaquone is a chemical term with the molecular formula of c21h26o3.

Buparvaquone structure

Product Name:Buparvaquone

CAS No:88426-33-9

Molecular Formula:C₂₁H₂₆O₃

Molecular Weight:326.429346561432

MDL:MFCD01712789

CID:61163

PubChem ID:329826000

Buparvaquone Properties

Names and Identifiers

- Buparvaquone
- 3-[(4-tert-butylcyclohexyl)methyl]-4-hydroxynaphthalene-1,2-dione
- 2-((4-tert-Butylcyclohexyl)methyl)-3-hydroxy-1,4-naphthochinon
- Buparvacuona [Spanish]
- Buparvaquonum [Latin]
- Butalex
- BW 720C
- UNII-0354RT7LG4
- 1,4-Naphthalenedione,2-[[4-(1,1-dimethylethyl)cyclohexyl]methyl]-3-
- 2-[[4-(1,1-Dimethylethyl)cyclohexyl]methyl]-3-hydroxy-1,4-naphthalenedione
- 2-[(4-tert-Butylcyclohexyl)methyl]-3-hydroxy-1,4-naphthoquinone
- 2-((4-tert-Butylcyclohexyl)methyl)-3-hydroxy-1,4-naphthoquinone
- 0354RT7LG4
- MMV689480
- 2-((4-(1,1-Dimethylethyl)cyclohexyl)methyl)-3-hydroxy-1,4-naphthalenedione
- (RS,RS,RS,RS)-2-((4-ter
- 2-[[4-(1,1-Dimethylethyl)cyclohexyl]methyl]-3-hydroxy-1,4-naphthalenedione (ACI)
- SCHEMBL11030015
- F17374
- DTXSID4057849
- 2-[[4-(1,1-Dimethylethyl)cyclohexyl]methyl]-3-hydroxy-1,4-naphthalenedione; Buparvaquone; Butalex
- Buparvacuona
- 1,4-Naphthalenedione, 2-[[4-(1,1-dimethylethyl)cyclohexyl]methyl]-3-hydroxy-
- Tox21_113753
- SR-05000022562
- 2-((4-(tert-Butyl)cyclohexyl)methyl)-3-hydroxynaphthalene-1,4-dione
- BDBM50504365
- SR-05000022562-1
- 2-[(4-tert-butylcyclohexyl)methyl]-3-hydroxynaphthalene-1,4-dione
- 1,4-Naphthalenedione, 2-((4-(1,1-dimethylethyl)cyclohexyl)methyl)-3-hydroxy-
- Q4998022
- SCHEMBL9598809
- PD086812
- SCHEMBL21863689
- Buparvaquonum
- Buparvaquone, >=98% (HPLC)
- s4971
- CHEMBL292009
- DTXCID5031638
- CHEMBL3182074
- NEGDTWQGGLJCTL-UHFFFAOYSA-N
- BW-720C
- DA-71814
- Buparvaquone [INN:BAN]
- Buparvaquone, VETRANAL(TM), analytical standard
- CCG-267769
- NCGC00253624-01
- CAS-88426-33-9
- 88426-33-9
- BCP09338
- (RS,RS,RS,RS)-2-((4-tert-Butylcyclohexyl)methyl)-3-hydroxy-1,4-naphthoquinone
- BRN 5566006
- Butalex;BW 720C;BW-720C;BW720C
- NS00039266
- AKOS030524058
- Buparvaquona
- BUPARVAQUONE [MI]
- AKOS015899876
- CS-3254
- AS-12853
- SCHEMBL22978
- Q-200767
- HY-17581
- BUPARVAQUONE [INN]
- EX-A977
- MFCD01712789
- BUPARVAQUONE [MART.]
- +Expand
- MDL： MFCD01712789
- InChIKey： KLLIVCPQDTYMLC-UHFFFAOYSA-N
- Inchi： 1S/C21H26O3/c1-21(2,3)14-10-8-13(9-11-14)12-17-18(22)15-6-4-5-7-16(15)19(23)20(17)24/h4-7,13-14,24H,8-12H2,1-3H3
- SMILES： O=C1C2C(=CC=CC=2)C(=O)C(CC2CCC(C(C)(C)C)CC2)=C1O
- BRN： 5566006

Computed Properties

Exact Mass: 326.18800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 326.188
Heavy Atom Count: 24
Complexity: 544
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.3
Topological Polar Surface Area: 54.4

Experimental Properties

LogP: 5.12030
PSA: 54.37000
Refractive Index: 1.574
Boiling Point: 460.7°C at 760 mmHg
Melting Point: 178-188°C
Flash Point: 246.536°C
Solubility: DMSO: soluble
Color/Form: Yellow crystalline solid
Density: 1.158

Buparvaquone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004F9E-50mg	Buparvaquone	88426-33-9	98%	50mg	$4.00	2024-04-20
A2B Chem LLC	AC05602-50mg	Buparvaquone	88426-33-9	98%	50mg	$4.00	2024-04-19
Aaron	AR004FHQ-100mg	Buparvaquone	88426-33-9	98%	100mg	$8.00
abcr	AB482482-250mg	Buparvaquone, 95%; .	88426-33-9	95%	250mg	€80.40	2024-08-02
Ambeed	A101636-50mg	2-((4-(tert-Butyl)cyclohexyl)methyl)-3-hydroxynaphthalene-1,4-dione	88426-33-9	98%	50mg	$5.0	2024-07-18
Chemenu	CM140693-100mg	2-((4-(tert-butyl)cyclohexyl)methyl)-3-hydroxynaphthalene-1,4-dione	88426-33-9	98%	100mg	$184	2021-08-05
ChemScence	CS-3254-10mg	Buparvaquone	88426-33-9	99.82%	10mg	$50.0	2022-04-26
DC Chemicals	DC9360-100 mg	Buparvaquone	88426-33-9	>98%	100mg	$200.0	2022-03-01
eNovation Chemicals LLC	D618145-10g	Buparvaquone	88426-33-9	97%	10g	$200	2022-09-02
Key Organics Ltd	AS-12853-1MG	Buparvaquone	88426-33-9	>98%	1mg	£36.00	2023-09-08

Buparvaquone Synthesis

Synthetic Circuit 1

344563-43-5

88426-33-9

Reaction Conditions

Reference

1.4-Naphthoquinones, their pharmaceutical and their veterinary formulations

, European Patent Organization, , ,

Synthetic Circuit 2

105906-07-8

1010-60-2

88426-33-9

Reaction Conditions

Reference

1.4-Naphthoquinones, their pharmaceutical and their veterinary formulations

, European Patent Organization, , ,

Buparvaquone Raw materials

Buparvaquone Preparation Products

Buparvaquone (88426-33-9)

Buparvaquone Suppliers

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Buparvaquone Related Literature

1. Antioxidant and anticancer activities of supramolecularly controlled magnetostructural halo-oximes of lawsone

Santosh B. Zaware,Rajesh G. Gonnade,Darbha Srinivas,Ayesha Khan,Sandhya Y. Rane New J. Chem. 2011 35 1615
2. Current leishmaniasis drug discovery

Alessandra Campbell Pinheiro,Marcus Vinícius Nora de Souza RSC Med. Chem. 2022 13 1029
3. Combination of chiroptical, absorption and fluorescence spectroscopic methods reveals multiple, hydrophobicity-driven human serum albumin binding of the antimalarial atovaquone and related hydroxynaphthoquinone compounds

Ferenc Zsila,Ilona Fitos Org. Biomol. Chem. 2010 8 4905
4. Palladium(ii)-catalyzed hydroxy-involved enolate-type efficient C–C functionalization of hydroxynaphthoquinones at room temperature

Nan Wang,Xingsen Wu,Taoyu Qin,Jianrui Zhou,Qidong You,Xiaojin Zhang RSC Adv. 2016 6 104126
5. Simple and effective route for synthesis of parvaquone, an antiprotozoal drug

Pravin C. Patil,Krishnacharya G. Akamanchi RSC Adv. 2014 4 58214
6. Targeting of the mitochondrion by dinuclear thiolato-bridged arene ruthenium complexes in cancer cells and in the apicomplexan parasite Neospora caninum

Afonso P. Basto,Nicoleta Anghel,Riccardo Rubbiani,Joachim Müller,David Stibal,Federico Giannini,Georg Süss-Fink,Vreni Balmer,Gilles Gasser,Julien Furrer,Andrew Hemphill Metallomics 2019 11 462
7. tert-Butylhydroperoxide (TBHP) mediated oxidative cross-dehydrogenative coupling of quinoxalin-2(1H)-ones with 4-hydroxycoumarins, 4-hydroxy-6-methyl-2-pyrone and 2-hydroxy-1,4-naphthoquinone under metal-free conditions

Suraj Sharma,Nibedita Baruah Dutta,Mayurakhi Bhuyan,Babulal Das,Gakul Baishya Org. Biomol. Chem. 2020 18 6537

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